Cas no 2256713-31-0 (4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole)
2256713-31-0 structure
Product Name:4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole
CAS No:2256713-31-0
MF:C3H3Br2N3
MW:243.902503252029
CID:6819376
PubChem ID:172402434
Update Time:2025-03-02
4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
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- 2256713-31-0
- AT45002
- 4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole
- CS-22054
-
- Inchi: 1S/C3H3Br2N3/c1-8-3(5)2(4)6-7-8/h1H3/i1D3
- InChI Key: RQVSHMOPECIDSU-FIBGUPNXSA-N
- SMILES: BrC1=C(N=NN1C([2H])([2H])[2H])Br
Computed Properties
- Exact Mass: 243.88615Da
- Monoisotopic Mass: 241.88820Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.7Ų
4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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